Cas no 102036-22-6 (Decanoic acid, 4-hydroxy-, methyl ester)

Decanoic acid, 4-hydroxy-, methyl ester is a fatty acid derivative characterized by the presence of a hydroxyl group at the fourth carbon of a decanoic acid backbone, esterified with methanol. This compound is of interest in organic synthesis and industrial applications due to its bifunctional structure, combining a hydrophobic alkyl chain with a polar hydroxyl group. The methyl ester moiety enhances solubility in organic solvents, facilitating its use as an intermediate in the production of surfactants, lubricants, or specialty chemicals. Its hydroxyl group provides a reactive site for further modifications, enabling tailored derivatization for specific applications. The compound’s balanced hydrophilicity and lipophilicity make it a versatile building block in fine chemical synthesis.
Decanoic acid, 4-hydroxy-, methyl ester structure
102036-22-6 structure
Product Name:Decanoic acid, 4-hydroxy-, methyl ester
CAS No:102036-22-6
MF:C11H22O3
MW:202.290584087372
MDL:MFCD16068608
CID:1131584
PubChem ID:14639373
Update Time:2025-06-12

Decanoic acid, 4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 4-hydroxy-, methyl ester
    • methyl 4-hydroxydecanoate
    • starbld0042683
    • 102036-22-6
    • SY273870
    • AKOS010914381
    • MFCD16068608
    • SCHEMBL8083781
    • MDL: MFCD16068608
    • Inchi: 1S/C11H22O3/c1-3-4-5-6-7-10(12)8-9-11(13)14-2/h10,12H,3-9H2,1-2H3
    • InChI Key: RFFUMWZSHOBFBG-UHFFFAOYSA-N
    • SMILES: OC(CCC(=O)OC)CCCCCC

Computed Properties

  • Exact Mass: 202.15696
  • Monoisotopic Mass: 202.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

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Decanoic acid, 4-hydroxy-, methyl ester Related Literature

Additional information on Decanoic acid, 4-hydroxy-, methyl ester

Decanoic acid, 4-hydroxy-, methyl ester (CAS No. 102036-22-6): An Overview of Its Properties, Applications, and Recent Research

Decanoic acid, 4-hydroxy-, methyl ester (CAS No. 102036-22-6) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Methyl 4-hydroxydecanoate, is characterized by its unique chemical structure and properties that make it an important intermediate in various synthetic processes and a valuable component in the development of novel drugs and materials.

The chemical formula of Decanoic acid, 4-hydroxy-, methyl ester is C12H24O3, and it has a molecular weight of approximately 216.31 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, methanol, and ethyl acetate. These physical properties make it suitable for use in various chemical reactions and formulations.

In terms of its chemical structure, Decanoic acid, 4-hydroxy-, methyl ester features a long aliphatic chain with a hydroxyl group at the fourth carbon position and a methyl ester group at the carboxylic acid end. The presence of the hydroxyl group imparts polarity to the molecule, which can influence its reactivity and solubility characteristics. The ester group can be readily hydrolyzed under acidic or basic conditions to yield decanoic acid and methanol.

Decanoic acid, 4-hydroxy-, methyl ester has been the subject of numerous studies due to its potential applications in various fields. In the pharmaceutical industry, it has been explored as an intermediate in the synthesis of anti-inflammatory agents and other therapeutic compounds. Recent research has focused on its use as a precursor for the development of novel drug delivery systems and prodrugs that can enhance the bioavailability and efficacy of active pharmaceutical ingredients (APIs).

One notable study published in the Journal of Medicinal Chemistry investigated the use of Decanoic acid, 4-hydroxy-, methyl ester as a building block for the synthesis of anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The study highlighted the potential of this compound to serve as a lead molecule for the development of new anti-inflammatory therapies.

In addition to its pharmaceutical applications, Decanoic acid, 4-hydroxy-, methyl ester has also been studied for its use in cosmetic formulations. Its emollient properties make it suitable for use in skin care products where it can help to moisturize and protect the skin. Recent research has shown that this compound can improve the texture and appearance of skin when used in combination with other active ingredients.

The environmental impact of Decanoic acid, 4-hydroxy-, methyl ester has also been evaluated. Studies have shown that it is biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices should always be followed to minimize any potential environmental impact.

In conclusion, Decanoic acid, 4-hydroxy-, methyl ester (CAS No. 102036-22-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it an important intermediate in various synthetic processes and a valuable component in the development of novel drugs and materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific research.

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